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Compound of Interest

Compound Name: Diolmycin A2

Cat. No.: B1247415 Get Quote

Application Note
This document provides a comprehensive protocol for the total synthesis of Diolmycin A2, a

naturally occurring indolyl butanediol with notable biological activities. Diolmycin A2 has been

shown to possess anticoccidial, antioxidant, and anti-inflammatory properties, making it a

molecule of significant interest for drug development professionals. This protocol is based on

the enantioselective synthesis reported by Kotsuki et al., which established the absolute

configuration of (+)-Diolmycin A2 as (11S, 12S). The key transformation in this synthesis is a

Ytterbium(III) trifluoromethanesulfonate-catalyzed high-pressure reaction between an epoxide

and indole. This document outlines the detailed experimental procedures, quantitative data,

and visualizations to aid researchers in the successful replication of this synthesis and in the

exploration of Diolmycin A2's therapeutic potential.

Experimental Protocols
Overall Synthetic Scheme
The total synthesis of (+)-Diolmycin A2 is achieved through a concise and stereoselective

route. The overall workflow is depicted below.
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Starting Materials

Key Reaction Intermediate Final Step Final Product
Indole

Yb(OTf)3-catalyzed
High-Pressure Reaction

(2S,3S)-3-(4-(benzyloxy)phenyl)oxirane-2-carbaldehyde

Protected Diolmycin A2Formation of C-C bond DeprotectionRemoval of benzyl group (+)-Diolmycin A2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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